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Cat. No.: B078813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis and characterization of gold nanoparticles (AuNPs) using triethanolamine (TEA) as a

capping and reducing agent. TEA offers a straightforward and effective one-pot synthesis route

to produce stable, monodisperse AuNPs with potential applications in drug delivery and

diagnostics.

Introduction
Gold nanoparticles are of significant interest in biomedical applications due to their unique

optical and electronic properties, biocompatibility, and tunable surface chemistry. The choice of

capping agent is crucial as it determines the stability, size, and functionality of the

nanoparticles. Triethanolamine (HOCH₂CH₂)₃N is a versatile organic compound that can act as

both a reducing agent for gold salts and a stabilizing (capping) agent for the resulting

nanoparticles. Its hydroxyl and amine functionalities allow for effective surface passivation and

provide opportunities for further functionalization, making TEA-capped AuNPs a promising

platform for drug delivery systems. In some syntheses, TEA is used as a capping agent in

conjunction with other reducing agents.[1]
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Triethanolamine plays a dual role in the synthesis of gold nanoparticles. Firstly, it reduces Au³⁺

ions from a precursor, typically chloroauric acid (HAuCl₄), to Au⁰, leading to the nucleation and

growth of the nanoparticles. Secondly, the TEA molecules adsorb onto the surface of the newly

formed AuNPs, preventing their aggregation and ensuring colloidal stability. The lone pair of

electrons on the nitrogen atom and the oxygen atoms of the hydroxyl groups of TEA are

believed to coordinate with the gold surface, forming a protective layer. This capping

mechanism is crucial for controlling the size and monodispersity of the nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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